1,3-dimethyl-2,4,6-triphenyl-4-piperidinol

• IUPAC Name: 1,3-dimethyl-2,4,6-triphenylpiperidin-4-ol
• InChI: InChI=1S/C25H27NO/c1-19-24(21-14-8-4-9-15-21)26(2)23(20-12-6-3-7-13-20)18-25(19,27)22-16-10-5-11-17-22/h3-17,19,23-24,27H,18H2,1-2H3
• InChI Key: XXNRZZXPXAFYRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(CC1(C2=CC=CC=C2)O)C3=CC=CC=C3)C)C4=CC=CC=C4
• Molecular Formula: C25H27NO
• Molecular Weight: 357.5 g/mol

Description

1,3-dimethyl-2,4,6-triphenyl-4-piperidinol (DMTP) is a chemical compound that belongs to the class of piperidinols. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. DMTP is known to exhibit various biochemical and physiological effects, making it a promising candidate for several laboratory experiments.

Mechanism of Action

The exact mechanism of action of 1,3-dimethyl-2,4,6-triphenyl-4-piperidinol is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as gamma-aminobutyric acid (GABA) and glutamate. This compound has also been shown to exhibit antioxidant and free radical scavenging properties, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to have anticonvulsant and analgesic effects in animal models, indicating its potential use in the treatment of epilepsy and pain. This compound has also been shown to exhibit anti-inflammatory effects, which may make it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,3-dimethyl-2,4,6-triphenyl-4-piperidinol is its ability to exhibit multiple pharmacological properties, making it a versatile compound for laboratory experiments. Additionally, this compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1,3-dimethyl-2,4,6-triphenyl-4-piperidinol. One area of interest is its potential use in the treatment of epilepsy and other neurological disorders. Additionally, this compound may have potential applications in the treatment of inflammatory diseases and as a chiral auxiliary in asymmetric synthesis. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 1,3-dimethyl-2,4,6-triphenyl-4-piperidinol involves the reaction of 1,3-dimethyl-4-piperidone with benzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of chromatographic techniques to obtain pure this compound.

Scientific Research Applications

1,3-dimethyl-2,4,6-triphenyl-4-piperidinol has been widely used in scientific research for its potential applications in pharmacology and biochemistry. It has been shown to exhibit various pharmacological properties, including anticonvulsant, analgesic, and anti-inflammatory effects. Additionally, this compound has been studied for its potential use as a chiral auxiliary in asymmetric synthesis.